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Compound of Interest

Compound Name: Methylcyclohexane-d14

Cat. No.: B156626 Get Quote

In-Depth Technical Guide: Methylcyclohexane-
d14
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular properties of

methylcyclohexane-d14, a deuterated isotopologue of methylcyclohexane. This document

includes its molecular weight and formula, and details the experimental methodologies used for

its characterization.

Core Data
The fundamental molecular properties of methylcyclohexane and its deuterated form,

methylcyclohexane-d14, are summarized below. The substitution of hydrogen atoms with

deuterium atoms results in a significant increase in molecular weight.

Compound Chemical Formula Molecular Weight ( g/mol )

Methylcyclohexane C₇H₁₄ 98.19[1][2][3][4]

Methylcyclohexane-d14 C₇D₁₄ 112.27[5][6]

Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b156626?utm_src=pdf-interest
https://www.benchchem.com/product/b156626?utm_src=pdf-body
https://www.benchchem.com/product/b156626?utm_src=pdf-body
https://pubs.acs.org/doi/pdf/10.1021/jo01053a553
https://patents.google.com/patent/CN111440041B/en
https://scispace.com/pdf/effect-of-iterative-use-of-methylcyclohexane-as-a-hydrogen-1g9e9zy4lu.pdf
https://www.chegg.com/homework-help/questions-and-answers/starting-1-methylcyclohexene-using-needed-reagents-outline-synthesis-following-deuterium-l-q36731723
https://pubs.acs.org/doi/10.1021/jo01053a553
https://www.researchgate.net/publication/280558888_Dehydrogenation_of_Methylcyclohexane_for_On-board_Hydrogen_Use_Catalyst_Development_and_Performance
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The determination of the molecular weight and confirmation of the isotopic enrichment of

methylcyclohexane-d14 are primarily achieved through mass spectrometry. The synthesis of

this deuterated compound can be accomplished via catalytic deuteration of a suitable

precursor.

Synthesis of Methylcyclohexane-d14
A plausible and effective method for the synthesis of methylcyclohexane-d14 is the catalytic

deuteration of toluene. This process involves the addition of deuterium gas to the aromatic ring

of toluene in the presence of a metal catalyst, followed by the reduction of the methyl group.

Materials:

Toluene

Deuterium gas (D₂)

Palladium on carbon (Pd/C) catalyst (or other suitable catalysts like platinum or rhodium)

High-pressure autoclave reactor

Solvent (e.g., ethanol)

Procedure:

The toluene precursor and the Pd/C catalyst are introduced into a high-pressure autoclave

reactor.

The reactor is sealed and purged with an inert gas, such as nitrogen, to remove any air.

Deuterium gas is then introduced into the reactor to a specified pressure.

The reaction mixture is heated to a designated temperature and stirred vigorously to ensure

efficient mixing and reaction.

The reaction is allowed to proceed for a set period, during which the catalytic addition of

deuterium to the toluene molecule occurs.
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Upon completion, the reactor is cooled, and the excess deuterium gas is safely vented.

The reaction mixture is filtered to remove the catalyst.

The resulting methylcyclohexane-d14 is purified, typically by distillation, to remove any

unreacted starting material or byproducts.

Characterization by Mass Spectrometry
Mass spectrometry is a critical analytical technique for confirming the molecular weight and

assessing the isotopic purity of the synthesized methylcyclohexane-d14.

Instrumentation:

A high-resolution mass spectrometer (e.g., Time-of-Flight (TOF) or Orbitrap) is employed for

accurate mass determination.

Procedure:

A small sample of the purified methylcyclohexane-d14 is introduced into the mass

spectrometer's ion source.

In the ion source, the molecules are ionized, typically by electron ionization (EI), which

involves bombarding the sample with a beam of high-energy electrons. This process forms a

molecular ion (M⁺) by ejecting an electron from the molecule.

The resulting ions are then accelerated into the mass analyzer.

The mass analyzer separates the ions based on their mass-to-charge ratio (m/z).

A detector measures the abundance of ions at each m/z value.

The resulting mass spectrum will show a prominent peak corresponding to the molecular ion

of methylcyclohexane-d14 at an m/z of approximately 112.27. The spectrum for the non-

deuterated methylcyclohexane would show a molecular ion peak at an m/z of about 98.19.

The presence and intensity of peaks at lower m/z values can provide information about the

fragmentation pattern of the molecule, which can be used for structural confirmation. The
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isotopic purity can be evaluated by analyzing the relative intensities of the peaks

corresponding to partially deuterated species.

Logical Relationships
The following diagram illustrates the synthetic relationship between the starting material, the

deuteration agent, and the final deuterated product.

Toluene (C₇H₈)

Methylcyclohexane-d14 (C₇D₁₄)

Catalytic Deuteration

Deuterium Gas (D₂) Catalyst (e.g., Pd/C)

Click to download full resolution via product page

Caption: Synthetic pathway for Methylcyclohexane-d14.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Methylcyclohexane-d14 molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156626#methylcyclohexane-d14-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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